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Compound of Interest

Compound Name: (R)-Vapol

Cat. No.: B133142 Get Quote

Essential Safety and Handling Guide for (R)-Vapol
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical reagents is paramount. This document provides immediate,

essential safety and logistical information for the handling of (R)-Vapol, a chiral ligand used in

asymmetric catalysis. The following procedural guidance is designed to build confidence and

ensure safety in the laboratory environment.

(R)-Vapol is a combustible solid that is classified as a skin irritant, a respiratory irritant, and can

cause serious eye damage. It is also a suspected carcinogen (Hazard Classifications: Carc. 2,

Eye Dam. 1, Skin Irrit. 2, STOT SE 3). Adherence to the following protocols is critical for

minimizing risk and ensuring safe disposal.

Physical and Chemical Properties of (R)-Vapol
A summary of the key quantitative data for (R)-Vapol is presented below for easy reference.
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Property Value Source

Molecular Formula C₄₀H₂₆O₂ [1][2]

Molecular Weight 538.63 g/mol [1][2]

Melting Point 225-229 °C

Optical Activity
[α]20/D -144°, c = 1 in

chloroform

Appearance Solid

Storage Temperature 2-8°C

Operational Plan: Step-by-Step Handling
Procedures
Given that (R)-Vapol is a hazardous and potentially air- and moisture-sensitive solid, all

handling must be conducted in a controlled environment, such as a fume hood or a glovebox,

to prevent exposure and maintain the integrity of the compound.

Preparation and Engineering Controls:
Designated Area: All work with (R)-Vapol must be conducted in a designated area within a

certified chemical fume hood to minimize inhalation exposure.[3]

Ventilation: Ensure the fume hood has a tested and certified face velocity of 80-120 feet per

minute.

Inert Atmosphere: For reactions requiring anhydrous conditions, handle (R)-Vapol under an

inert atmosphere (e.g., argon or nitrogen) using a glovebox or Schlenk line techniques.[4]

Emergency Equipment: An eyewash station and safety shower must be readily accessible

and tested regularly.[5]

Personal Protective Equipment (PPE):
A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles causing

serious eye damage.[6][7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene),

inspected before use.

Consider double-gloving.

Prevents skin contact and

irritation.[6]

Body Protection
A flame-retardant lab coat, fully

buttoned, with tight-fitting cuffs.

Protects skin from accidental

spills.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used if

there is a risk of generating

dust or aerosols outside of a

fume hood.

Protects against inhalation of

the irritant and potentially

carcinogenic powder.[6][8]

Footwear
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.[6]

Weighing and Transfer:
Weighing: Weigh (R)-Vapol in a fume hood on a tared, sealed container to prevent dispersal

of the powder.[3]

Transfer: Use a powder funnel or other appropriate tools to transfer the solid. Avoid creating

dust. If transferring into a reaction vessel under an inert atmosphere, use a glovebox or a

sealed transfer container.

Spill and Emergency Procedures:
Small Spills: For small spills within a fume hood, carefully sweep up the solid material using

absorbent pads. Avoid raising dust. Place the waste in a sealed, labeled container for

hazardous waste disposal.
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Large Spills: Evacuate the immediate area and alert laboratory personnel. If safe to do so,

contain the spill to prevent it from spreading. Contact the institution's environmental health

and safety (EHS) office immediately.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.

Disposal Plan
Proper disposal of (R)-Vapol and any contaminated materials is crucial due to its carcinogenic

potential.

Waste Segregation and Collection:
Solid Waste: All solid waste contaminated with (R)-Vapol, including weighing paper, gloves,

and absorbent materials, must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container. The label should read "Hazardous Waste - Carcinogen".[3]

Liquid Waste: Solutions containing (R)-Vapol should be collected in a separate, sealed, and

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility has been confirmed.

Sharps: Any contaminated sharps (needles, etc.) must be disposed of in a designated

sharps container for hazardous chemical waste.

Container Management:
Labeling: All waste containers must be clearly labeled with the full chemical name "(R)-
Vapol" and the associated hazards (Skin Irritant, Eye Damage, Respiratory Irritant,

Carcinogen).
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Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials.[9]

Final Disposal:
Contact EHS: Arrange for the disposal of all (R)-Vapol waste through your institution's

environmental health and safety (EHS) office.[10] Do not dispose of (R)-Vapol down the

drain or in regular trash.[10][11]

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling (R)-Vapol safely.
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Caption: Workflow for the safe handling of (R)-Vapol.
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Caption: PPE selection based on the hazards of (R)-Vapol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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